Cas no 91990-64-6 (3H-Pyrazol-3-one, 2,4-dihydro-5-nonyl-4-octyl-)

• Product Name: 3H-Pyrazol-3-one, 2,4-dihydro-5-nonyl-4-octyl-
• CAS No: 91990-64-6
• MF: C₂₀H₃₈N₂O
• MW: 322.528525829315
• CID: 747853
• Update Time: 2023-08-03

3H-Pyrazol-3-one, 2,4-dihydro-5-nonyl-4-octyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2,4-dihydro-5-nonyl-4-octyl-
• 3-nonyl-4-octyl-1,4-dihydropyrazol-5-one
• 5-Nonyl-4-octyl-2,4-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C20H38N2O/c1-3-5-7-9-11-13-15-17-19-18(20(23)22-21-19)16-14-12-10-8-6-4-2/h18H,3-17H2,1-2H3,(H,22,23)
• InChI Key： ZBMKFTHTQADDFM-UHFFFAOYSA-N
• SMILES： O=C1C(C(CCCCCCCCC)=NN1)CCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 339
• Topological Polar Surface Area: 41.5